Cas no 939979-43-8 (5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE)

• Product Name: 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE
• CAS No: 939979-43-8
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• MDL: MFCD10000839
• CID: 1982663
• PubChem ID: 49761309
• Update Time: 2025-05-20

5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE
• SCHEMBL13650606
• AS-50207
• DB-154816
• AB56023
• O11336
• MFCD10000839
• 939979-43-8
• EN300-3235645
• DTXSID70678356
• Z1269242027
• AKOS027325166
• SY293824
• 5,7-Dichloro-3-methylpyrazolo(1,5-a)pyrimidine
• DTXCID10629105

• MDL： MFCD10000839
• Inchi： 1S/C7H5Cl2N3/c1-4-3-10-12-6(9)2-5(8)11-7(4)12/h2-3H,1H3
• InChI Key： SHZDPXWKNQJIMX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC2=C(C)C=NN21)Cl

Computed Properties

• Exact Mass: 200.9860526g/mol
• Monoisotopic Mass: 200.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE

5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE: A Comprehensive Overview

The compound 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE, identified by the CAS number 939979-43-8, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their structural versatility and biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of anticancer agents and kinase inhibitors.

Structurally, 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE features a pyrazolo[1,5-a]pyrimidine core with chlorine substituents at positions 5 and 7 and a methyl group at position 3. This substitution pattern contributes to its unique electronic properties and bioavailability. The compound's synthesis involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have explored various synthetic pathways to optimize yield and purity, making it more accessible for large-scale production.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE. Molecular docking studies have revealed its potential to bind to several key protein targets associated with cancer progression. For instance, it has shown promising activity against tyrosine kinases, which are critical in signaling pathways that regulate cell growth and survival. These findings underscore its potential as a lead compound in the development of targeted therapies.

In addition to its pharmacological applications, 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE has been investigated for its environmental fate and toxicity. Studies indicate that it undergoes rapid metabolism in vivo and exhibits low acute toxicity in experimental models. However, long-term exposure studies are still needed to fully assess its safety profile. Regulatory agencies have emphasized the importance of thorough toxicological evaluations for compounds intended for therapeutic use.

The synthesis of 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE has also been optimized through green chemistry approaches. Researchers have developed catalytic methods that reduce waste generation and improve reaction efficiency. These advancements align with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

Looking ahead, the continued exploration of 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE's biological profile is expected to yield further insights into its therapeutic potential. Collaborative research initiatives between academia and industry are likely to accelerate its progression from the laboratory to clinical trials. As our understanding of this compound deepens, it holds promise as a valuable tool in the fight against various diseases.

In conclusion, 5,7-DICHLORO-3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE represents a significant advancement in heterocyclic chemistry with wide-ranging applications. Its unique structure and biological activity make it a compelling candidate for further research and development. As scientific knowledge continues to evolve, this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies.